Cas no 1505287-81-9 (4-(Tributylstannyl)-1,2-dimethylbenzene)

• Product Name: 4-(Tributylstannyl)-1,2-dimethylbenzene
• CAS No: 1505287-81-9
• MF: C₂₀H₃₆Sn
• MW: 395.209845542908
• CID: 5180605
• Update Time: 2025-10-16

4-(Tributylstannyl)-1,2-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(Tributylstannyl)-1,2-dimethylbenzene

• Inchi： 1S/C8H9.3C4H9.Sn/c1-7-5-3-4-6-8(7)2;3*1-3-4-2;/h3,5-6H,1-2H3;3*1,3-4H2,2H3;
• InChI Key： PJEJUKDOTQEELI-UHFFFAOYSA-N
• SMILES： [Sn](CCCC)(CCCC)(CCCC)C1=CC=C(C)C(C)=C1

Additional information on 4-(Tributylstannyl)-1,2-dimethylbenzene

Professional Introduction to 4-(Tributylstannyl)-1,2-dimethylbenzene (CAS No. 1505287-81-9)

4-(Tributylstannyl)-1,2-dimethylbenzene, identified by the chemical compound identifier CAS No. 1505287-81-9, is a specialized organotin compound that has garnered significant attention in the field of synthetic organic chemistry and pharmaceutical research. This compound serves as a crucial intermediate in various chemical transformations, particularly in cross-coupling reactions such as the Stille coupling, which is widely employed in the synthesis of complex organic molecules. The presence of a tributylstannyl group enhances the reactivity of the benzene ring, making it an invaluable tool for constructing carbon-carbon bonds in medicinal chemistry and material science applications.

The structure of 4-(Tributylstannyl)-1,2-dimethylbenzene consists of a phenyl ring substituted with two methyl groups at the 1 and 2 positions, further functionalized with a tributylstannyl moiety at the 4-position. This arrangement imparts unique electronic and steric properties to the molecule, which are exploited in various synthetic protocols. The tributylstannyl group is known for its stability under ambient conditions but becomes highly reactive when exposed to palladium catalysts, facilitating efficient coupling reactions with aryl halides or triflates.

In recent years, 4-(Tributylstannyl)-1,2-dimethylbenzene has been extensively studied for its potential applications in pharmaceutical development. One of the most notable areas of research involves its use in the synthesis of biologically active compounds. For instance, researchers have leveraged this intermediate to construct complex heterocyclic frameworks that exhibit pharmacological properties such as anti-inflammatory, antiviral, and anticancer activities. The ability to introduce diverse substituents into the benzene ring through cross-coupling reactions allows for the generation of a wide array of derivatives with tailored biological functions.

Moreover, the synthetic utility of 4-(Tributylstannyl)-1,2-dimethylbenzene extends beyond pharmaceuticals into materials science. In particular, its incorporation into polymers and coatings can enhance thermal stability and mechanical strength. Recent studies have demonstrated its effectiveness in producing high-performance polymers that are resistant to degradation under extreme conditions. This has opened up new possibilities for applications in aerospace, automotive, and electronics industries where robust material properties are essential.

The chemical reactivity of 4-(Tributylstannyl)-1,2-dimethylbenzene is further highlighted by its role in transition metal-catalyzed reactions. The Stille coupling reaction, for example, is a cornerstone technique in modern organic synthesis that relies on the reactivity of organotin compounds like this one. By pairing it with palladium catalysts and appropriate aryl halides or triflates, chemists can efficiently form new carbon-carbon bonds with high selectivity and yield. This method has been particularly useful in constructing complex molecular architectures found in natural products and drug candidates.

Recent advancements in catalytic systems have also expanded the scope of 4-(Tributylstannyl)-1,2-dimethylbenzene applications. For instance, ligand-assisted palladium catalysis has enabled milder reaction conditions and improved functional group tolerance, making it possible to perform Stille couplings under greener solvents or even water. These innovations align with the growing emphasis on sustainable chemistry and have made organotin compounds like this one more environmentally friendly alternatives to traditional synthetic methods.

In addition to its synthetic versatility, 4-(Tributylstannyl)-1,2-dimethylbenzene has been explored for its potential in nanotechnology and nanomaterial synthesis. The ability to precisely modify organic frameworks allows for the creation of tailored nanostructures with specific electronic or optical properties. Researchers have investigated its use in generating quantum dots or other nanomaterials that could find applications in solar cells, sensors, and biomedical imaging agents.

The future prospects of 4-(Tributylstannyl)-1,2-dimethylbenzene are vast and multifaceted. As synthetic methodologies continue to evolve, new applications for this compound are likely to emerge. Ongoing research is focused on developing more efficient catalysts and greener synthetic routes to minimize waste and energy consumption. Furthermore, exploring its role in drug discovery could lead to novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion,4-(Tributylstannyl)-1,2-dimethylbenzene (CAS No. 1505287-81-9) is a versatile and highly valuable intermediate in modern chemistry. Its unique reactivity makes it indispensable for constructing complex molecules across various disciplines including pharmaceuticals、materials science、and nanotechnology。With ongoing advancements，the potential applications of this compound are expected to grow，further solidifying its importance as a cornerstone material in synthetic chemistry.